N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-2-phenylbutanamide
Description
N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-2-phenylbutanamide, also known as MTMP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. MTMP belongs to the class of thioether compounds and has a unique chemical structure that makes it a promising candidate for drug development.
Scientific Research Applications
Radiosynthesis for PET Studies
A derivative of CGS 27023A, which shares structural similarities with N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-2-phenylbutanamide, was developed for PET imaging. The derivative showed potent matrix metalloproteinase inhibitory activity. Its synthesis provided a radiochemical yield with high purity and specific activity, indicating potential for in vivo imaging applications in studying disease processes involving matrix metalloproteinases (Wagner et al., 2009).
Lipoxygenase Inhibitors
Research into heterocyclic compounds led to the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, demonstrating moderate activities against the lipoxygenase enzyme. These findings suggest potential applications in designing anti-inflammatory agents (Aziz‐ur‐Rehman et al., 2016).
Anticonvulsant and Neuroprotective Effects
A series of N-(substituted benzothiazol-2-yl)amide derivatives were synthesized and evaluated for their anticonvulsant and neuroprotective effects. One compound, in particular, showed significant efficacy as an anticonvulsant and also displayed promising neuroprotective effects by lowering levels of specific markers, indicating its potential as a lead compound for further development (Hassan et al., 2012).
Novel Azetidinones for Carbapenems
Research into azetidinones, which are structurally related to N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-2-phenylbutanamide, explored their application in the synthesis of carbapenems. This study demonstrated the potential of these compounds in antibiotic drug development, showcasing a method for achieving specific structural transformations (Selezneva et al., 2018).
Pharmacokinetic Studies
Pharmacokinetically guided dosing studies involving compounds with structural elements similar to N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-2-phenylbutanamide have been conducted. Such studies are crucial for optimizing therapeutic regimens for high-dose chemotherapy, indicating a broader application of these compounds in clinical settings (de Jonge et al., 2005).
properties
IUPAC Name |
N-[(4-methoxythian-4-yl)methyl]-2-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2S/c1-3-15(14-7-5-4-6-8-14)16(19)18-13-17(20-2)9-11-21-12-10-17/h4-8,15H,3,9-13H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXHOLVBIECDAED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCC2(CCSCC2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-2-phenylbutanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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